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BnO-PEG6-CH2COOH: Basic Properties & Pricing

The table below summarizes the core information about BnO-PEG6-CH2COOH, which is a benzyl-

protected PEG acid linker with a molecular weight of 430.49 [1] [2].

Property Description

CAS Number 185990-10-7 [1] [2]

Molecular Formula C₂₁H₃₄O₉ [1] [2]

Full Name 1-phenyl-2,5,8,11,14,17,20-heptaoxadocosan-22-oic acid [1]

Purity ≥ 95% [1] [2]

Molecular Weight 430.49 g/mol [1] [2]

Smiles String O=C(O)COCCOCCOCCOCCOCCOCCOCC1=CC=CC=C1 [1]

The table below compares the pricing from different suppliers. Please note that this information may not be

current, as the listed prices are from 2021 [2].
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Supplier Product Number Packaging Price (Historical)

Activate Scientific AS104061 250 mg $258 [2]

Activate Scientific AS104061 1 g $489 [2]

AChemBlock P40281 250 mg $205 [1]

AChemBlock P40281 1 g $455 [1]

Acrotein B-0947 0.25 g $174.16 [2]

The Role of PEG Linkers in Drug Delivery

To frame your comparison guide, it's important to understand the context of how linkers like BnO-PEG6-

CH2COOH are used.

Function in Conjugation: PEG linkers are crucial in bioconjugation for covalently linking a drug (or
other payload) to a carrier molecule, such as an antibody [3]. The long, flexible PEG chain can

improve solubility and stability, and reduce immunogenicity. The benzyl (BnO) group in BnO-PEG6-
CH2COOH acts as a protecting group that can be removed to reveal a reactive site for further

conjugation [1].
Commercial Relevance: Antibody-Drug Conjugates (ADCs) are a major application. As of 2022,

eleven ADCs utilizing covalent conjugation systems have been commercialized as cancer treatments
[3].

Conjugation Chemistry: The carboxylic acid group (-COOH) in BnO-PEG6-CH2COOH is a common
functional group for conjugation. It can be activated to form an amide bond with amine groups (-NH₂)

on target molecules like proteins, peptides, or other amines, often using activating agents like EDC
[4].

The following diagram illustrates a generic conjugation workflow using a carboxylic acid-functionalized

PEG linker.
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A Proposed Framework for Your Comparison

To structure your guide, you could create a comparison table for different PEG linkers. Here is an example of

what that table might look like, with hypothetical data to illustrate the format.

Linker Name
Spacer
Length

Reactive Groups
Conjugation
Efficiency (%)

Key Application

BnO-PEG6-
CH2COOH

~28 atoms Benzyl-protected

OH, COOH

[Data to be filled] [Data to be filled]

Mal-PEG4-NHS
Ester

~18 atoms Maleimide, NHS

Ester

[Data to be filled] Cysteine-linked

ADCs

DBCO-PEG5-
Azide

~21 atoms DBCO, Azide [Data to be filled] Click Chemistry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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